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This technical support center provides researchers, scientists, and drug development

professionals with detailed information on the drug-drug interactions between fenfluramine and

other commonly used antiepileptic drugs (AEDs). The following troubleshooting guides and

frequently asked questions (FAQs) address specific issues that may be encountered during

experimental research and clinical studies.

Frequently Asked Questions (FAQs)
Q1: What are the primary metabolic pathways for fenfluramine, and which cytochrome P450

(CYP) enzymes are involved?

Fenfluramine is extensively metabolized in the liver to its active metabolite, norfenfluramine.

This process primarily involves several cytochrome P450 enzymes. The major enzymes

responsible for the N-de-ethylation of fenfluramine to norfenfluramine are CYP1A2, CYP2B6,

and CYP2D6.[1][2][3] To a lesser extent, CYP2C9, CYP2C19, and CYP3A4 also contribute to

its metabolism.[1][3] Norfenfluramine is subsequently metabolized to inactive compounds

through deamination and oxidation.[3] Due to the involvement of multiple CYP enzymes, the

potential for clinically significant drug-drug interactions with co-administered AEDs that are

inhibitors or inducers of these enzymes is a critical consideration in both preclinical and clinical

research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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